Cas no 89687-33-2 (Heptanoic acid,3,7-diamino-)

• Product Name: Heptanoic acid,3,7-diamino-
• CAS No: 89687-33-2
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 712214
• Update Time: 2024-01-31

Heptanoic acid,3,7-diamino- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,3,7-diamino-
• Heptanoic acid, 3,7-diamino-

• Inchi： 1S/C7H16N2O2/c8-4-2-1-3-6(9)5-7(10)11/h6H,1-5,8-9H2,(H,10,11)
• InChI Key： PJDINCOFOROBQW-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(N)CCCCN

Computed Properties

• Exact Mass: 160.121
• Monoisotopic Mass: 160.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives